Cas no 1374975-96-8 (tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride)

• Product Name: tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• CAS No: 1374975-96-8
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD13191717
• CID: 1027057
• PubChem ID: 53484924
• Update Time: 2025-05-23

tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-1-Boc-2,5-dimethylpiperazine hydrochloride
• tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate,hydrochloride
• tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride
• MFCD13191717
• 1-Piperazinecarboxylic acid, 2,5-dimethyl-, 1,1-dimethylethyl ester, hydrochloride (1:1), (2S,5R)-
• YKC54179
• (2s,5r)-1-n-boc-2,5-dimethylpiperazine HCl
• tert-Butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• SCHEMBL2683923
• (2S,5R)-1-BOC-2,5-DIMETHYLPIPERAZINE HCL
• 1374975-96-8
• 1523541-79-8
• A886469
• (2s,5r)-1-n-boc-2,5-dimethylpiperazine hydrochloride
• tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate;hydrochloride
• (2S,5R)-2,5-dimethyl-piperazine-1-carboxylic acid tert-butyl ester HCl
• AKOS016843040
• DTXSID40704277
• TWALJKZSNHQOBH-RJUBDTSPSA-N
• (2S,5R)-tert-Butyl 2,5-dimethylpiperazine-1-carboxylate hydrochloride
• AS-34854
• CS-0055039
• (2S,5R)-1-Boc-2,5-dimethylpiperazinehydrochloride

• MDL： MFCD13191717
• Inchi： 1S/C11H22N2O2.ClH/c1-8-7-13(9(2)6-12-8)10(14)15-11(3,4)5;/h8-9,12H,6-7H2,1-5H3;1H/t8-,9+;/m1./s1
• InChI Key： TWALJKZSNHQOBH-RJUBDTSPSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@@H](C)NC[C@@H]1C)=O

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.67240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride

Comprehensive Overview of tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1374975-96-8)

The compound tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride (CAS No. 1374975-96-8) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules. The tert-butyl group enhances solubility, while the dimethylpiperazine core contributes to structural rigidity, a feature highly sought after in drug design. Researchers frequently explore this compound for its potential in modulating central nervous system (CNS) targets, given the prevalence of piperazine-based scaffolds in neurology-focused therapeutics.

In recent years, the demand for chiral building blocks like tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride has surged due to advancements in asymmetric synthesis and enantioselective catalysis. This aligns with the growing emphasis on green chemistry and sustainable manufacturing processes. The compound’s hydrochloride salt form improves stability, a critical factor for storage and transportation in industrial settings. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity and stereochemical integrity, addressing the pharmaceutical industry’s stringent quality standards.

The versatility of CAS No. 1374975-96-8 extends to its applications in peptide mimetics and small-molecule inhibitors. Its 2,5-dimethylpiperazine backbone mimics natural amino acid conformations, enabling the design of protease inhibitors or GPCR modulators. This has sparked interest in oncology and immunology research, where precision-targeted therapies are paramount. Notably, the compound’s carboxylate moiety allows for further derivatization, facilitating the creation of prodrugs or conjugates with improved pharmacokinetic profiles.

From an SEO perspective, queries such as "synthesis of tert-butyl piperazine derivatives" or "applications of chiral dimethylpiperazine" reflect user interest in this niche. The compound’s relevance to AI-driven drug discovery also aligns with trending topics, as machine learning models increasingly predict optimal scaffolds for lead optimization. Furthermore, discussions on patent landscapes surrounding 1374975-96-8 highlight its commercial potential, with several filings citing its use in novel therapeutic agents.

Quality control protocols for tert-butyl (2S,5R)-2,5-dimethylpiperazine-1-carboxylate hydrochloride emphasize compliance with ICH guidelines, ensuring batch-to-batch reproducibility. Suppliers often provide COA (Certificate of Analysis) detailing residual solvents and enantiomeric excess, catering to regulatory requirements. This transparency is crucial for academic and industrial buyers navigating the competitive fine chemicals market. Storage recommendations typically advise desiccated conditions at -20°C to prolong shelf life, a detail frequently searched by laboratory personnel.

In summary, CAS No. 1374975-96-8 represents a convergence of synthetic utility and biomedical relevance. Its role in accelerating drug discovery pipelines underscores the importance of high-purity intermediates in modern research. As the pharmaceutical sector evolves toward personalized medicine, compounds like this will remain pivotal in addressing unmet medical needs through innovative chemistry.